Cas no 10159-05-4 (Isoquino[2,1-d][1,4]benzodiazepin-9(8H)-one,13-chloro-10-ethyl-5,6,10,14b-tetrahydro-)

• Product name: Isoquino[2,1-d][1,4]benzodiazepin-9(8H)-one,13-chloro-10-ethyl-5,6,10,14b-tetrahydro-
• CAS No: 10159-05-4
• MF: C₁₉H₁₉ClN₂O
• MW: 326.819963693619
• CID: 199152
• PubChem ID: 25014

Isoquino[2,1-d][1,4]benzodiazepin-9(8H)-one,13-chloro-10-ethyl-5,6,10,14b-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquino[2,1-d][1,4]benzodiazepin-9(8H)-one,13-chloro-10-ethyl-5,6,10,14b-tetrahydro-
• 2-Chloro-5-ethyl-5,9,10,14b-tetrahydroisoquino[2,1-d][1,4]benzodiazepin-6(7H)-one
• 2-chloro-5-ethyl-7,9,10,14b-tetrahydroisoquinolino[2,1-d][1,4]benzodiazepin-6-one
• 5,9,10,14b-Tetrahydro-2-chloro-5-ethylisoquino[2,1-d][1,4]benzodiazepin-6(7H)-one
• 2-Chloro-5-ethyl-5,9,10,14b-tetrahydroisoquinolino[2,1-d][1,4]benzodiazepin-6(7H)-one
• Isoquino(2,1-d)(1,4)benzodiazepin-6(7H)-one, 5,9,10,14b-tetrahydro-2-chloro-5-ethyl-
• 10159-05-4
• 2-Chloro-5-ethyl5,9,10,14b-tetrahydroisoquino(2,1-d)(1,4)benzodiazepin-6(7H)-one
• BRN 0763065
• DTXSID70906383

• Inchi： InChI=1S/C19H19ClN2O/c1-2-22-17-8-7-14(20)11-16(17)19-15-6-4-3-5-13(15)9-10-21(19)12-18(22)23/h3-8,11,19H,2,9-10,12H2,1H3
• InChI Key： OGJZLAXQLAPHAL-UHFFFAOYSA-N
• SMILES： CCN1C(=O)CN2C(C3=CC=CC=C3CC2)C2C=C(C=CC1=2)Cl

Computed Properties

• Exact Mass: 326.11877
• Monoisotopic Mass: 326.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55